Cas no 514800-78-3 (1-(4-Fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine)

1-(4-Fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine structure
514800-78-3 structure
Product Name:1-(4-Fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine
CAS No:514800-78-3
MF:C12H14FN3
MW:219.258065700531
MDL:MFCD02055632
CID:1078429
PubChem ID:573307
Update Time:2025-04-20

1-(4-Fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine
    • EN300-227660
    • DTXSID901191055
    • 1-(4-Fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine #
    • SR-01000086261-1
    • Oprea1_625516
    • SR-01000086261
    • MFCD02055632
    • DB-126582
    • ALBB-000290
    • 1-[(4-fluorophenyl)methyl]-3,5-dimethyl-1h-pyrazol-4-amine
    • 1-[(4-Fluorophenyl)methyl]-3,5-dimethyl-pyrazol-4-amine
    • LS-01068
    • STK327532
    • SCHEMBL16832376
    • AKOS000221734
    • 1-(4-Fluoro-benzyl)-3,5-dimethyl-1H-pyrazol-4-ylamine
    • 1-(4-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine(SALTDATA: 1.25HCl 0.5H2O)
    • 1-[(4-fluorophenyl)methyl]-3,5-dimethylpyrazol-4-amine
    • DHAGCICJYVETKE-UHFFFAOYSA-N
    • Pyrazol-4-amine, 1-(4-fluorobenzyl)-3,5-dimethyl-
    • 514800-78-3
    • AK-968/41018304
    • 1-(4-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-ylamine
    • MDL: MFCD02055632
    • Inchi: 1S/C12H14FN3/c1-8-12(14)9(2)16(15-8)7-10-3-5-11(13)6-4-10/h3-6H,7,14H2,1-2H3
    • InChI Key: DHAGCICJYVETKE-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)CN1C(C)=C(C(C)=N1)N

Computed Properties

  • Exact Mass: 219.117
  • Monoisotopic Mass: 219.117
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8A^2
  • XLogP3: 2

1-(4-Fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine Security Information

1-(4-Fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B441998-50mg
1-(4-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine
514800-78-3
50mg
$ 50.00 2022-06-07
TRC
B441998-100mg
1-(4-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine
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100mg
$ 65.00 2022-06-07
TRC
B441998-500mg
1-(4-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine
514800-78-3
500mg
$ 135.00 2022-06-07
Chemenu
CM112773-5g
1-(4-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine
514800-78-3 95%
5g
$420 2021-08-06
Chemenu
CM112773-10g
1-(4-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine
514800-78-3 95%
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$720 2021-08-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.
027423-500mg
1-(4-Fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine
514800-78-3
500mg
3072.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
027423-500mg
1-(4-Fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine
514800-78-3
500mg
3072CNY 2021-05-07
Chemenu
CM112773-5g
1-(4-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine
514800-78-3 95%
5g
$420 2023-02-16
Chemenu
CM112773-10g
1-(4-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine
514800-78-3 95%
10g
$720 2023-02-16
1PlusChem
1P00DDJN-500mg
1-(4-Fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine
514800-78-3 >95%
500mg
$412.00 2025-02-18

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